Cas no 2309774-40-9 (2-methyl-N-(oxan-4-yl)methyl-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxamide)

• Product Name: 2-methyl-N-(oxan-4-yl)methyl-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxamide
• CAS No: 2309774-40-9
• MF: C₂₃H₂₆N₂O₃
• MW: 378.464146137238
• CID: 6535761
• PubChem ID: 132371759
• Update Time: 2025-11-05

2-methyl-N-(oxan-4-yl)methyl-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(oxan-4-yl)methyl-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxamide
• 2-methyl-N-(oxan-4-ylmethyl)-1-oxo-3-phenyl-3,4-dihydroisoquinoline-4-carboxamide
• 2309774-40-9
• F6596-4163
• AKOS039349563
• 2-methyl-1-oxo-3-phenyl-N-((tetrahydro-2H-pyran-4-yl)methyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxamide
• 2-methyl-N-[(oxan-4-yl)methyl]-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxamide

• Inchi： 1S/C23H26N2O3/c1-25-21(17-7-3-2-4-8-17)20(18-9-5-6-10-19(18)23(25)27)22(26)24-15-16-11-13-28-14-12-16/h2-10,16,20-21H,11-15H2,1H3,(H,24,26)
• InChI Key： CEDDVAMDIPYVFJ-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)CNC(C1C2C=CC=CC=2C(N(C)C1C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 378.19434270g/mol
• Monoisotopic Mass: 378.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-methyl-N-(oxan-4-yl)methyl-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxamide

2-Methyl-N-(Oxan-4-Yl)Methyl-1-Oxo-3-Phenyl-1,2,3,4-Tetrahydroisoquinoline-4-Carboxamide: A Comprehensive Overview

2-Methyl-N-(Oxan-4-Yl)Methyl-1-Oxo-3-Phenyl-1,2,3,4-Tetrahydroisoquinoline-4-Carboxamide, commonly referred to by its CAS number 2309774-40-9, is a complex organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of isoquinolines, which are known for their versatile chemical properties and biological activities. The molecule features a tetrahydroisoquinoline backbone with substituents that include a methyl group, a phenyl group, and an oxane (tetrahydropyran) moiety. These structural elements contribute to its stability and reactivity, making it an interesting subject for both academic research and industrial applications.

The synthesis of 2-Methyl-N-(Oxan-4-Yl)Methyl... involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in catalytic asymmetric synthesis have enabled researchers to construct the tetrahydroisoquinoline core more efficiently. For instance, studies published in Journal of Organic Chemistry highlight the use of palladium-catalyzed coupling reactions to assemble the isoquinoline framework with high fidelity. Such methods not only enhance the yield but also reduce the environmental footprint of the synthesis process.

The pharmacological properties of this compound have been a focal point of recent research. Preclinical studies indicate that it exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for drug development. A study conducted at the University of California revealed that the compound interacts with specific cellular pathways involved in inflammation, potentially offering therapeutic benefits for conditions such as arthritis and neurodegenerative diseases. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders.

In addition to its pharmacological significance, this compound has garnered attention in materials science due to its ability to form self-assembled monolayers. Research published in Nano Letters demonstrates that the molecule can be used as a building block for constructing nanoscale structures with tailored optical and electronic properties. Such applications could pave the way for innovative materials in optoelectronics and sensor technology.

The environmental impact of synthesizing and using this compound is another critical area of investigation. Recent studies focus on developing greener synthesis routes that minimize waste and reduce energy consumption. For example, researchers at MIT have explored the use of biocatalysts to facilitate key steps in the synthesis process, aligning with global efforts toward sustainable chemistry.

In conclusion, 2-Methyl-N-(Oxan-4-Yl)Methyl..., identified by CAS number 2309774-40-9, represents a multifaceted compound with significant potential across diverse disciplines. Its structural complexity offers opportunities for both fundamental research and practical applications. As advancements in synthetic methodologies and understanding of its biological interactions continue to unfold, this compound is poised to play an increasingly important role in various scientific domains.